Cas no 302812-86-8 (3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol)

• Product Name: 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol
• CAS No: 302812-86-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD00967561
• CID: 915995
• PubChem ID: 2053602
• Update Time: 2025-10-29

3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-((5-Methyl-1H-benzo[d]imidazol-2-yl)amino)propan-1-ol
• 3-(5-Methyl-1H-benzoimidazol-2-ylamino)-propan-1-ol
• 3-[(6-methyl-1H-benzimidazol-2-yl)amino]propan-1-ol
• HMS2387C12
• AKOS000301821
• MFCD00967561
• 3-[(5-methyl-1H-1,3-benzodiazol-2-yl)amino]propan-1-ol
• SR-01000439543
• 3-[(5-methyl-1H-benzimidazol-2-yl)amino]-1-propanol
• 3-(5-Methyl-1H-benzoimidazol-2-ylamino)-propan-1-ol, AldrichCPR
• 3-(5-methyl-1H-benzo[d]imidazol-2-ylamino)propan-1-ol
• BS-35905
• CBKinase1_012819
• EU-0072283
• MLS000121667
• AT-057/06164011
• STK498386
• SMR000119080
• CBKinase1_000419
• CMA81286
• BRD-K58371237-001-01-4
• CHEMBL1898715
• CS-0318167
• 302812-86-8
• Cambridge id 5544381
• BRD-K58371237-001-09-7
• SR-01000439543-1
• 3-[(5-methyl-1H-benzimidazol-2-yl)amino]propan-1-ol
• DTXSID20366019
• 3-((6-Methyl-1H-benzo[d]imidazol-2-yl)amino)propan-1-ol
• AB00088314-01
• 1-Propanol, 3-[(6-methyl-1H-benzimidazol-2-yl)amino]-
• 3-(5-Methyl-1H-benzoimidazol-2-ylamino)propan-1-ol
• 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol

• MDL： MFCD00967561
• Inchi： 1S/C11H15N3O/c1-8-3-4-9-10(7-8)14-11(13-9)12-5-2-6-15/h3-4,7,15H,2,5-6H2,1H3,(H2,12,13,14)
• InChI Key： QJZMLNRFAVEYRV-UHFFFAOYSA-N
• SMILES： OCCCNC1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 205.12200
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.94000
• LogP: 1.73860

3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol

Comprehensive Guide to 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol (CAS No. 302812-86-8): Properties, Applications, and Market Insights

3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol (CAS No. 302812-86-8) is a specialized organic compound with a unique molecular structure that combines a benzimidazole core with an aminopropanol side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug development. The presence of both benzimidazole and amino alcohol functionalities makes it a versatile intermediate for synthesizing compounds with diverse biological activities.

The benzimidazole moiety in 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol is particularly noteworthy, as this heterocyclic scaffold is found in many FDA-approved drugs. Researchers are increasingly exploring derivatives of this compound for applications in targeted therapy and enzyme inhibition, especially in the context of cancer research and infectious disease treatment. The compound's hydrogen bonding capacity and molecular flexibility contribute to its potential as a pharmacophore in drug design.

From a chemical perspective, 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its physicochemical properties make it suitable for various organic synthesis applications, particularly in the development of small molecule inhibitors. The compound's stability under normal laboratory conditions and its well-characterized spectroscopic properties (including NMR and mass spectral data) facilitate its use in research settings.

In the pharmaceutical industry, 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol serves as a key intermediate for developing potential therapeutic agents. Recent studies have focused on its derivatives as potential kinase inhibitors, with particular interest in their application for precision medicine approaches. The compound's structural features allow for various chemical modifications, enabling researchers to fine-tune biological activity and pharmacokinetic properties of resulting drug candidates.

The global market for benzimidazole derivatives like 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol has shown steady growth, driven by increasing R&D investments in drug discovery and biotechnology applications. Pharmaceutical companies and research institutions are particularly interested in this compound's potential for developing next-generation therapeutics with improved target specificity and reduced side effects. The compound's CAS number (302812-86-8) serves as a unique identifier in chemical databases and patent literature.

Quality control of 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol typically involves HPLC analysis to ensure high purity, with most research-grade samples having purity levels ≥98%. The compound's stability profile makes it suitable for long-term storage when kept under appropriate conditions (typically at 2-8°C in a dry environment). Researchers should consult the material safety data sheet (MSDS) for specific handling and storage recommendations.

Recent scientific literature highlights innovative applications of 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol derivatives in medicinal chemistry. Several research groups have reported promising results using this scaffold to develop compounds with activity against various biological targets. The compound's structure-activity relationships continue to be an active area of investigation, particularly in the context of computer-aided drug design and molecular docking studies.

For researchers working with 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol, proper laboratory practices should always be followed. While the compound doesn't fall under strict regulatory controls, standard precautions for handling organic compounds should be observed. The growing interest in this chemical entity is reflected in the increasing number of scientific publications and patent applications citing its use as a synthetic intermediate.

The synthesis of 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Process optimization studies have focused on improving reaction yields and developing more sustainable synthetic routes. The compound's chirality (when applicable) adds another dimension to its potential applications in asymmetric synthesis and chiral drug development.

Looking ahead, 3-(5-methyl-1H-benzimidazol-2-yl)aminopropan-1-ol and its derivatives are expected to play an increasingly important role in pharmaceutical research. With advances in combinatorial chemistry and high-throughput screening, this compound scaffold may yield novel bioactive molecules addressing unmet medical needs. The scientific community continues to explore its potential in various therapeutic areas, making it a compound of significant interest in contemporary drug discovery efforts.